Cas no 1326813-75-5 (4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326813-75-5
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• MDL: MFCD19706089
• CID: 4694776
• Update Time: 2025-10-23

4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706089
• Inchi： 1S/C14H17NO5/c16-12(11-5-4-8-19-11)15-10(13(17)18)9-20-14(15)6-2-1-3-7-14/h4-5,8,10H,1-3,6-7,9H2,(H,17,18)
• InChI Key： FDPMHPNRYFSXHQ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2=CC=CO2)=O)C21CCCCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 404
• Topological Polar Surface Area: 80

Additional information on 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

The compound 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1326813-75-5, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 1-oxa component and the nitrogen atom in the 4-aza component.

The molecular structure of 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid comprises a spiro system where a six-membered ring (fused with a furan moiety) is connected to a seven-membered ring containing an oxygen atom and a nitrogen atom. The furan ring, which is conjugated with the carbonyl group, contributes to the compound's electronic properties and reactivity. The carboxylic acid group at position 3 introduces acidity and potential for forming salts or esters, enhancing its versatility in chemical synthesis.

Recent studies have highlighted the importance of spiro compounds like 1326813-75-5 in drug discovery due to their unique pharmacokinetic profiles and ability to modulate biological targets effectively. For instance, research published in Nature Communications has demonstrated that spiro systems can exhibit enhanced bioavailability and reduced toxicity compared to non-spiro analogs, making them promising candidates for therapeutic agents.

The synthesis of 4-(Furan-2-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid typically involves multi-step reactions, including cyclization and coupling processes, often utilizing transition metal catalysts such as palladium or copper complexes for efficient bond formation. The incorporation of the furan moiety is achieved through either direct coupling or via intermediate steps involving furan derivatives.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C under standard conditions, with a solubility profile that makes it suitable for both organic and aqueous environments depending on the specific application requirements.

The biological activity of 1326813-75-5 has been explored in several contexts, including its potential as an anti-inflammatory agent and its ability to inhibit certain enzyme pathways involved in metabolic disorders. Preclinical studies have shown that this compound can modulate key signaling pathways without inducing significant cytotoxicity, suggesting its potential as a lead compound for drug development.

In addition to its pharmacological applications, 4-(Furan-2-carbonyl)-1 oxaspiro compound has also been investigated for its role in agrochemicals, particularly as a plant growth regulator or as part of biopesticide formulations due to its ability to interact with specific receptors in plant cells.

The global market for spiro compounds like CAS No 1326813 75 5 is growing rapidly, driven by increasing demand from pharmaceutical companies seeking novel chemical entities for drug development programs. According to market analysis reports published in 2023, the demand for such compounds is expected to rise by over 8% annually due to their unique structural advantages and versatile applications across multiple industries.

In conclusion, 4-(Furan carbonyl)-spiro compound, represented by CAS number 1326813 75 5, stands out as a significant molecule with diverse applications across chemistry and biology fields. Its structural uniqueness coupled with favorable pharmacokinetic properties positions it as a valuable asset in both academic research and industrial development pipelines.